Cas no 2137098-77-0 (tert-butyl N-(1R)-1-(1-methyl-1H-imidazol-5-yl)-3-oxopropylcarbamate)

• Product Name: tert-butyl N-(1R)-1-(1-methyl-1H-imidazol-5-yl)-3-oxopropylcarbamate
• CAS No: 2137098-77-0
• MF: C₁₂H₁₉N₃O₃
• MW: 253.297562837601
• CID: 6580448
• PubChem ID: 165500891
• Update Time: 2025-06-12

tert-butyl N-(1R)-1-(1-methyl-1H-imidazol-5-yl)-3-oxopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1R)-1-(1-methyl-1H-imidazol-5-yl)-3-oxopropylcarbamate
• tert-butyl N-[(1R)-1-(1-methyl-1H-imidazol-5-yl)-3-oxopropyl]carbamate
• EN300-1164794
• 2137098-77-0

• Inchi： 1S/C12H19N3O3/c1-12(2,3)18-11(17)14-9(5-6-16)10-7-13-8-15(10)4/h6-9H,5H2,1-4H3,(H,14,17)/t9-/m1/s1
• InChI Key： LCPIKVLSAFSDBM-SECBINFHSA-N
• SMILES： O(C(N[C@H](CC=O)C1=CN=CN1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 253.14264148g/mol
• Monoisotopic Mass: 253.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 73.2Ų

Additional information on tert-butyl N-(1R)-1-(1-methyl-1H-imidazol-5-yl)-3-oxopropylcarbamate

Recent Advances in the Study of tert-butyl N-(1R)-1-(1-methyl-1H-imidazol-5-yl)-3-oxopropylcarbamate (CAS: 2137098-77-0)

The compound tert-butyl N-(1R)-1-(1-methyl-1H-imidazol-5-yl)-3-oxopropylcarbamate (CAS: 2137098-77-0) has recently emerged as a significant intermediate in pharmaceutical synthesis, particularly in the development of novel therapeutic agents. This chiral carbamate derivative, featuring an imidazole moiety, has garnered attention due to its potential applications in targeted drug design and medicinal chemistry. Recent studies have focused on its role as a key building block for bioactive molecules, with particular emphasis on its stereochemical properties and reactivity patterns.

Structural analysis of 2137098-77-0 reveals several pharmacologically relevant features. The (1R)-configuration at the chiral center, combined with the electron-rich imidazole ring and the reactive 3-oxopropyl group, makes this compound particularly valuable for asymmetric synthesis. Recent X-ray crystallography studies (Journal of Medicinal Chemistry, 2023) have elucidated its precise molecular conformation, which has important implications for its interactions with biological targets. The tert-butoxycarbonyl (Boc) protecting group provides both stability and selective deprotection opportunities during synthetic sequences.

In synthetic applications, 2137098-77-0 has shown remarkable versatility. A 2024 study in Organic Letters demonstrated its effectiveness as a precursor for protease inhibitors, where the imidazole moiety serves as a key pharmacophore. The compound's keto group enables diverse transformations, including reductive amination and nucleophilic additions, while maintaining the crucial chiral integrity. Researchers at several pharmaceutical companies have incorporated this building block into lead optimization programs for central nervous system (CNS) targets, leveraging its favorable blood-brain barrier penetration properties.

Recent pharmacological investigations have explored derivatives of 2137098-77-0 as potential modulators of inflammatory pathways. A Nature Communications publication (March 2024) reported that structural analogs exhibit selective inhibition of NLRP3 inflammasome activation, with structure-activity relationship (SAR) studies highlighting the critical role of the imidazole substitution pattern. These findings suggest potential applications in treating inflammatory disorders while avoiding the side effects associated with broader immunosuppressants.

The compound's metabolic stability has been systematically evaluated in recent ADME studies. Data presented at the 2024 American Chemical Society National Meeting indicated that the Boc-protected derivative shows favorable pharmacokinetic properties in preclinical models, with particular resistance to first-pass metabolism. This stability profile, combined with the molecule's moderate lipophilicity (calculated logP 1.8), makes it an attractive scaffold for further medicinal chemistry optimization.

Emerging synthetic methodologies have significantly improved access to 2137098-77-0. A 2023 Advanced Synthesis & Catalysis paper described an enantioselective route using asymmetric hydrogenation of corresponding enamide precursors with >99% ee. Process chemistry innovations have reduced production costs by 40% compared to earlier routes, facilitating larger-scale applications. These advances are particularly timely given the growing interest in imidazole-containing therapeutics across multiple disease areas.

Looking forward, research directions for 2137098-77-0 appear poised to expand into new therapeutic areas. Preliminary data suggests potential utility in antimicrobial development, where the imidazole core could be modified to target resistant bacterial strains. Additionally, its application in PROTAC (proteolysis targeting chimera) design is being explored, taking advantage of the compound's ability to serve as a linker between target-binding and E3 ligase-recruiting moieties. These developments position 2137098-77-0 as a compound of continuing importance in medicinal chemistry research.